Cas no 579511-26-5 (Benzenamine, 5-fluoro-2-nitro-3-phenoxy-)

• Product Name: Benzenamine, 5-fluoro-2-nitro-3-phenoxy-
• CAS No: 579511-26-5
• MF: C₁₂H₉FN₂O₃
• MW: 248.209866285324
• CID: 1607758
• Update Time: 2024-09-13

Benzenamine, 5-fluoro-2-nitro-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-fluoro-2-nitro-3-phenoxy-

• Inchi： 1S/C12H9FN2O3/c13-8-6-10(14)12(15(16)17)11(7-8)18-9-4-2-1-3-5-9/h1-7H,14H2
• InChI Key： LHXXXYFYOXJZAS-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=CC(OC2=CC=CC=C2)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 248.05977

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 373.6±42.0 °C(Predicted)
• PSA: 78.39
• pka: -2.08±0.25(Predicted)